![molecular formula C17H19NO3 B7502496 (4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone](/img/structure/B7502496.png)
(4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone, also known as HONH-M, is a novel compound that has been gaining attention in the scientific community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of (4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone is not fully understood, but it is believed to act on certain receptors in the brain and the immune system. It has been shown to modulate the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of (4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone is its versatility in various scientific research applications. It can be used in cell-based assays, animal models, and clinical trials. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of (4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications. Its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders has generated significant interest in the scientific community. Further research is needed to fully understand its mechanism of action and potential applications in the future.
Synthesis Methods
The synthesis of (4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone involves a multistep process that includes the reaction of 4-hydroxypiperidine with 4-methoxynaphthalen-1-ylmethanone in the presence of a catalyst. The final product is obtained after purification through column chromatography.
Scientific Research Applications
(4-Hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been investigated for its anti-inflammatory and analgesic properties.
Properties
IUPAC Name |
(4-hydroxypiperidin-1-yl)-(4-methoxynaphthalen-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-21-16-7-6-15(13-4-2-3-5-14(13)16)17(20)18-10-8-12(19)9-11-18/h2-7,12,19H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEKCMYOXGKGONI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)C(=O)N3CCC(CC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.